Cas no 500891-79-2 (3-(2,5-DIMETHYL-1H-PYRROL-1-YL)-5-METHYLISOXAZOLE)
500891-79-2 structure
Product Name:3-(2,5-DIMETHYL-1H-PYRROL-1-YL)-5-METHYLISOXAZOLE
CAS No:500891-79-2
MF:C10H12N2O
MW:176.215082168579
CID:6868059
PubChem ID:298679
Update Time:2025-04-29
3-(2,5-DIMETHYL-1H-PYRROL-1-YL)-5-METHYLISOXAZOLE Chemical and Physical Properties
Names and Identifiers
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- NSC-170946
- AKOS003327646
- 3-(2,5-dimethylpyrrol-1-yl)-5-methyl-1,2-oxazole
- HMS1434G07
- IDI1_012582
- 3-(2,5-dimethyl-1H-pyrrol-1-yl)-5-methyl-1,2-oxazole
- Isoxazole, 3-(2,5-dimethyl-1H-pyrrol-1-yl)-5-methyl-
- 500891-79-2
- STK286862
- Maybridge3_001195
- NSC170946
- AK-918/42829608
- SR-01000644595-1
- 3-(2,5-dimethyl-1H-pyrrol-1-yl)-5-methylisoxazole
- SCHEMBL18355724
- CCG-55577
- DB-150491
- 3-(2,5-dimethylpyrrol-1-yl)-5-methyl-isoxazole
- 3-(2,5-DIMETHYL-1H-PYRROL-1-YL)-5-METHYLISOXAZOLE
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- Inchi: 1S/C10H12N2O/c1-7-4-5-8(2)12(7)10-6-9(3)13-11-10/h4-6H,1-3H3
- InChI Key: TYORYTQOHKTVOQ-UHFFFAOYSA-N
- SMILES: O1C(C)=CC(=N1)N1C(C)=CC=C1C
Computed Properties
- Exact Mass: 176.094963011Da
- Monoisotopic Mass: 176.094963011Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 176
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 31Ų
3-(2,5-DIMETHYL-1H-PYRROL-1-YL)-5-METHYLISOXAZOLE Related Literature
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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